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Compound of Interest

Compound Name:
cis-3,5-Dimethyl-piperidine

hydrochloride

CAS No.: 37087-93-7

Cat. No.: B3424807

Get Quote

Executive Summary
In medicinal chemistry, the piperidine scaffold is ubiquitous, yet the strategic placement of

methyl substituents dramatically alters its physicochemical profile.[1] This guide provides a

comparative analysis of 2,6-dimethylpiperidine and 3,5-dimethylpiperidine, focusing on how

their distinct stereochemical landscapes dictate reactivity, basicity, and utility in drug

development.[2]

2,6-Dimethylpiperidine: Characterized by extreme steric hindrance at the nitrogen center.[3]

It functions primarily as a non-nucleophilic base or a conformational lock in specific receptor

ligands (e.g., ganglionic blockers).

3,5-Dimethylpiperidine: Retains the nucleophilic character of the parent piperidine but

introduces remote steric control. It is a critical scaffold in the synthesis of macrolide

antibiotics (e.g., Tilmicosin) and lipid-regulating agents.
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The reactivity differences between these isomers are rooted in their ground-state

conformations.[3] The "A-value" (free energy difference between axial and equatorial

substituents) drives the stability of these systems.

2,6-Dimethylpiperidine (The Steric Gatekeeper)[2][4]
Cis-Isomer (Meso): Exists predominantly in a chair conformation where both methyl groups

are equatorial.[2][3] This is the thermodynamic sink. However, the axial protons at C2 and C6

create a "picket fence" effect, shielding the nitrogen lone pair.

Trans-Isomer (Racemic): Forces one methyl group into a high-energy axial position.[2][3] To

relieve 1,3-diaxial strain, the ring often distorts into a twist-boat conformation, further altering

reactivity.[2]

3,5-Dimethylpiperidine (The Remote Controller)[2]
Cis-Isomer (Meso): Both methyl groups adopt equatorial positions.[2][3] Unlike the 2,6-

isomer, these substituents are distal to the nitrogen, leaving the nucleophilic center

accessible while rigidifying the overall lipophilic envelope.

Trans-Isomer (Racemic): Contains one axial and one equatorial methyl group.[2][3]

Visualization: Conformational Energy Landscape
The following diagram illustrates the stability and barrier to inversion for the critical isomers.
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Caption: Conformational stability map. The 2,6-cis isomer is thermodynamically stable but

kinetically inert at the Nitrogen center due to proximal steric bulk.

Reactivity Profile: Nucleophilicity & N-Alkylation[2]
[3]
The most distinct operational difference lies in N-alkylation rates (SN2 reactions).[3]

Comparative Data
The following table summarizes the relative reactivity when treated with a standard electrophile

(e.g., Methyl Iodide) in acetonitrile.
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Parameter
Piperidine
(Reference)

3,5-
Dimethylpiperidine

2,6-
Dimethylpiperidine

Relative Rate (

)
1.0 ~0.85 < 0.05

N-Lone Pair

Accessibility
High High Blocked

Primary Utility Nucleophile / Base Nucleophilic Scaffold Non-nucleophilic Base

Yield (Standard

Alkylation)
>95% >90%

< 30% (requires

forcing)

Mechanistic Insight[3][6]
2,6-Dimethylpiperidine: The methyl groups at the

-positions create severe 1,3-diaxial repulsion in the transition state when an electrophile
approaches.[2][3] This is analogous to the behavior of 2,2,6,6-tetramethylpiperidine (TMP),
though less extreme.[2]

3,5-Dimethylpiperidine: The methyl groups are at the

-positions relative to the nitrogen. They have negligible impact on the nitrogen's nucleophilic
approach trajectory but do increase the molecule's lipophilicity (LogP).

Reactivity Profile: Basicity (pKa)
While steric hindrance kills nucleophilicity, it has a complex effect on basicity.

Inductive Effect: Methyl groups are electron-donating, theoretically increasing electron

density on the nitrogen and raising the pKa.

Solvation Effect: The protonated cation (

) must be stabilized by solvent molecules. The 2,6-methyl groups hinder the approach of
solvent (water/alcohol), destabilizing the cation and lowering the observed pKa compared to
prediction.
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Compound pKa (Conjugate Acid) Notes

Piperidine 11.22 Unhindered solvation.

3,5-Dimethylpiperidine ~11.1
Balance of induction and minor

steric lipophilicity.

2,6-Dimethylpiperidine ~10.9
Steric inhibition of solvation

counteracts induction.

2,6-Lutidine (Aromatic) 6.72
Reference for aromatic vs

saturated comparison.[2][3][4]

Experimental Protocols
Protocol A: High-Yield N-Alkylation of 3,5-
Dimethylpiperidine
Use Case: Synthesis of Tilmicosin intermediates.

Reagents: 3,5-Dimethylpiperidine (1.0 equiv), Alkyl Bromide (1.1 equiv),

(2.0 equiv).[2]

Solvent: Acetonitrile (MeCN) or DMF.[3]

Procedure:

Dissolve 3,5-dimethylpiperidine in MeCN (0.5 M).

Add finely ground

.[3]

Add Alkyl Bromide dropwise at 0°C.[3]

Warm to room temperature and stir for 4-6 hours.

Workup: Filter solids, concentrate filtrate, and partition between EtOAc/Water.
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Expected Yield: 90-95%.

Protocol B: Forcing N-Alkylation of 2,6-
Dimethylpiperidine
Use Case: Preparing sterically hindered quaternary ammonium salts.[2][3]

Reagents: 2,6-Dimethylpiperidine (1.0 equiv), Alkyl Iodide (Excess, 3-5 equiv), Hunig's Base

(DIPEA, 2.0 equiv).[2]

Solvent: Sealed tube in Acetone or solvent-free (neat).

Procedure:

Combine amine and alkyl iodide in a high-pressure glass vessel.

Heat to 80-100°C for 24-48 hours. (Standard reflux is often insufficient).[3]

Note: The reaction is sluggish. Catalytic KI may be added if using alkyl bromides

(Finkelstein conditions).[3]

Workup: Removal of volatiles often leaves the quaternary salt as a precipitate or oil.

Self-Validating Step: Check conversion via TLC (Dragendorff stain) or NMR.[3] If >50%

starting material remains, increase temperature or switch to a more reactive electrophile

(e.g., Methyl Triflate - Caution: Highly Toxic).[2][3]

Applications in Drug Discovery[7][8]
3,5-Dimethylpiperidine: The Scaffold
This isomer is used when the pharmacological target requires a specific hydrophobic volume

without sacrificing the ability to form hydrogen bonds or salt bridges via the nitrogen.

Key Drug:Tilmicosin (Macrolide antibiotic).[3]

Role: The 3,5-dimethylpiperidine moiety modifies the pKa and lipophilicity of the macrolide,

improving tissue penetration in bovine lungs.
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2,6-Dimethylpiperidine: The Blocker
Used to create "metabolic hard spots" or to prevent N-metabolism.[2][3]

Key Compound:Nanofin (Ganglionic blocker).[3]

Role: The steric bulk prevents N-oxidation and N-dealkylation by cytochrome P450 enzymes,

extending the half-life of the drug.[3]

Structural Analogue: Note that local anesthetics like Bupivacaine utilize a 2,6-dimethylphenyl

group (xylidine), not the piperidine, to achieve similar steric protection of the amide bond.

Workflow: Decision Matrix for Isomer Selection

Select Piperidine Scaffold

Is the Nitrogen a key
binding point?

3,5-Dimethylpiperidine

Yes (Need Nucleophile)

2,6-Dimethylpiperidine

No (Need Base/Blocker)

App1

High Yield Synthesis

App2
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Caption: Strategic decision tree for selecting dimethylpiperidine isomers based on desired

chemical and biological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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